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Compound of Interest

Compound Name: Brown 1

Cat. No.: B1169941 Get Quote

An In-depth Technical Guide to the Chemical Properties of Brown 1 Dyes

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, applications, and safety information for various dyes designated as "Brown 1." The

term "Brown 1" is not unique to a single chemical entity and can refer to several distinct dyes,

including Direct Brown 1, Basic Brown 1, Vat Brown 1, and Mordant Brown 1. This document

delineates the properties of each of these compounds to provide clarity for researchers,

scientists, and drug development professionals.

Direct Brown 1 (C.I. 30045)
Direct Brown 1 is a trisazo dye primarily used for dyeing cellulosic fibers such as cotton, as

well as silk, polyamide fibers, pulp, and leather.[1][2]
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Property Value Reference

C.I. Name Direct Brown 1 [1]

C.I. Number 30045 [1]

CAS Number 3811-71-0 [1]

Molecular Formula C₃₁H₂₂N₈Na₂O₆S [1]

Molecular Weight 680.60 g/mol [1]

Appearance Brown powder [1][2]

Solubility

Soluble in water (orange-

brown solution), soluble in

ethanol, slightly soluble in

acetone. Insoluble in other

organic solvents.

[1][2]

Light Fastness 2 (ISO) [3]

Washing Fastness 2-3 [3]

Rubbing Fastness (Dry) 4 [3]

Rubbing Fastness (Wet) 3 [3]

Synthesis
The synthesis of Direct Brown 1 is a multi-step process involving diazotization and coupling

reactions.[2]

Experimental Protocol: Synthesis of Direct Brown 1

Double Nitriding: 4-(4-Aminophenyl)benzenamine is subjected to double nitriding.

First Coupling: The resulting product is first coupled with 2-Hydroxybenzoic acid.

Second Diazotization: 4-Aminobenzenesulfonic acid is diazotized.
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Final Coupling: The product from the first coupling is then coupled with the diazotized 4-

Aminobenzenesulfonic acid, and subsequently with Benzene-1,3-diamine under acidic

conditions to yield Direct Brown 1.[2]

4-(4-Aminophenyl)benzenamine Double Nitriding Intermediate 1

First Coupling2-Hydroxybenzoic acid Intermediate 2

Final Coupling (Acidic)4-Aminobenzenesulfonic acid Diazotization Diazotized Intermediate

Benzene-1,3-diamine

Direct Brown 1

Click to download full resolution via product page

Caption: Synthesis pathway of Direct Brown 1.

Applications
Direct Brown 1 is mainly used for dyeing cotton and other cellulose fibers. It can also be used

for silk, polyamide fibers, and in the pulp and leather industries.[1][2]

Safety Information
Causes eye and skin irritation. Material is irritating to mucous membranes and upper

respiratory tract. Stable under normal temperatures and pressures. Incompatible with strong

oxidizing and reducing agents. Hazardous decomposition products include irritating and toxic

fumes and gases.[4]

Basic Brown 1 (Bismarck Brown Y, C.I. 21000)
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Basic Brown 1, also known as Bismarck Brown Y, is a double azo dye.[5] It is used in histology

for staining tissues, particularly acid mucins, cartilage, and mast cell granules.[6][7]

Chemical and Physical Properties
Property Value Reference

C.I. Name Basic Brown 1 [5]

C.I. Number 21000 [5]

CAS Number 1052-36-6 / 8052-76-4 [5]

Molecular Formula C₁₈H₁₈N₈ [5]

Molecular Weight 346.39 g/mol [5]

Appearance Brown powder [5][8]

Solubility

Soluble in water (yellow-brown

solution), slightly soluble in

ethanol. Insoluble in acetone,

benzene, carbon tetrachloride.

[5][9]

Melting Point >200 °C [10]

λmax 457 nm [10]

pKa 5.0 (at 25℃) [10]

Synthesis
The synthesis of Basic Brown 1 involves the diazotization and coupling of m-

phenylenediamine.[11]

Experimental Protocol: Synthesis of Basic Brown 1

Diazotization: One mole of m-phenylenediamine is diazotized using sodium nitrite in the

presence of an acid at 0-5°C.[11]

Coupling: The resulting tetrazonium salt is coupled with two moles of m-phenylenediamine in

a slightly acidic solution at 0-5°C to form Basic Brown 1.[11]
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m-Phenylenediamine (1 mole) Diazotization (NaNO₂, Acid, 0-5°C) Tetrazonium Salt

Coupling (Slightly Acidic, 0-5°C)

m-Phenylenediamine (2 moles)

Basic Brown 1
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Caption: Synthesis pathway of Basic Brown 1.

Experimental Protocols
Histological Staining of Mast Cells with Bismarck Brown Y[12]

Deparaffinize and Rehydrate: Deparaffinize tissue sections and rehydrate through graded

alcohols to water.

Staining: Stain the section for 30 to 90 minutes in Bismarck Brown Y solution (0.5 g Bismarck

Brown Y, 80 ml absolute alcohol, 20 ml of 1% HCl).

Differentiation: Differentiate in 70% alcohol for a few seconds.

Dehydrate and Clear: Dehydrate through graded alcohols, clear in xylene.

Mount: Mount with a suitable mounting medium.

Expected Results: Mast cell granules appear yellow-brown.[12]
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Deparaffinize and Rehydrate Tissue Section

Stain in Bismarck Brown Y Solution (30-90 min)

Differentiate in 70% Alcohol

Dehydrate in Graded Alcohols

Clear in Xylene

Mount Coverslip

Microscopic Examination

Click to download full resolution via product page

Caption: Experimental workflow for Bismarck Brown Y staining.

Safety Information
Harmful if swallowed. Causes skin and eye irritation. May cause respiratory irritation. Stable

under normal temperatures and pressures. Incompatible with strong oxidizing and reducing

agents.[13][14]
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Vat Brown 1 (C.I. 70800)
Vat Brown 1 is an anthraquinone dye used for dyeing cotton, hemp, silk, and viscose.[4] Vat

dyes are water-insoluble and are applied in a reduced, soluble leuco form.[15]

Chemical and Physical Properties
Property Value Reference

C.I. Name Vat Brown 1

C.I. Number 70800 [4]

CAS Number 2475-33-4 [4]

Molecular Formula C₄₂H₁₈N₂O₆ [4]

Molecular Weight 646.60 g/mol [4]

Appearance Dark brown powder [16]

Solubility

Insoluble in water and cold

xylene. Slightly soluble in hot

1,2,3,4-tetrahydronaphthalene

and hot xylene.

[16]

Melting Point >572°F (>300°C) [17]

Synthesis
The synthesis of Vat Brown 1 is a complex process involving the condensation of

aminoanthraquinones.[18]

Experimental Protocol: Synthesis of Vat Brown 1

Intermediate Synthesis: 1,4-Diaminoanthraquinone and 1-Bromoanthracene-9,10-dione are

prepared.[4]

Condensation: Two moles of 1-Bromoanthracene-9,10-dione are condensed with 1,4-

Diaminoanthraquinone.[4]
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Ring Closure: The resulting product is heated in pyridine with aluminum chloride to induce

ring closure, forming Vat Brown 1.[4]

1,4-Diaminoanthraquinone

Condensation

1-Bromoanthracene-9,10-dione (2 moles)

Intermediate Product Ring Closure (Pyridine, AlCl₃, Heat) Vat Brown 1

Reactant 1 Preparation Reactant 2 Preparation

2-Amino-4-nitrophenol

Diazotization

Diazotized Intermediate 1

Sequential Coupling

5-Aminonaphthalene-1-sulfonic acid

Diazotization

Diazotized Intermediate 2 Benzene-1,3-diamine

Mordant Brown 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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